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Compound of Interest

Compound Name: Propyl 3-chloropropionate

Cat. No.: B15349221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Propyl 3-chloropropionate (CAS No. 62108-66-1). While a specific Safety Data Sheet (SDS)

for Propyl 3-chloropropionate was not located, the following procedures are based on data

from closely related and structurally similar chemicals, such as 3-Chloropropionic acid and

other chlorinated organic compounds. These compounds are known to be corrosive and can

cause severe skin and eye damage.[1][2] Therefore, extreme caution is advised.

Quantitative Data Summary
The following table summarizes key data for Propyl 3-chloropropionate and a related

compound, 3-Chloropropionic acid, for comparative safety assessment.
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Property Propyl 3-chloropropionate 3-Chloropropionic acid

CAS Number 62108-66-1 107-94-8

Molecular Formula C6H11ClO2[3] C3H5ClO2

Molecular Weight 150.601 g/mol [3] 108.52 g/mol [2]

Physical State Presumed Liquid
Colorless to pale yellow liquid

or solid[4]

Known Hazards Data not available

Causes severe skin burns and

eye damage, Corrosive to the

respiratory tract.[1]

Storage Data not available

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Corrosives area. Keep

containers tightly closed.[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Propyl 3-chloropropionate in a

laboratory setting.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[5]

Remove all sources of ignition from the work area.[5]

Prepare all necessary equipment and reagents before handling the chemical.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]
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Skin Protection:

Wear a chemical-resistant laboratory coat or apron.

Use elbow-length, chemical-resistant gloves (e.g., nitrile, neoprene).[5] Never use leather

or cotton gloves.

Wear closed-toe shoes made of a chemical-resistant material.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid

gases.[1]

3. Handling Procedure:

Carefully uncap the container, avoiding any splashes.

Use only compatible equipment (e.g., glass, PTFE) for transferring the chemical.

Dispense the required amount slowly and carefully.

Keep the container tightly sealed when not in use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

4. Spill and Emergency Procedures:

Minor Spill:

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the area immediately.
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Alert your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste containing Propyl 3-chloropropionate must be treated as hazardous waste.

Chemical Waste:

Collect all excess Propyl 3-chloropropionate and any solutions containing it in a

dedicated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

All disposable PPE (gloves, aprons, etc.) and any materials used for cleaning up spills

must be placed in a sealed bag and disposed of as hazardous waste.

Disposal Method:

Dispose of all hazardous waste through your institution's designated hazardous waste

management program.[1] Follow all local, state, and federal regulations for hazardous
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waste disposal.

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

Propyl 3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Propyl 3-chloropropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349221#personal-protective-equipment-for-
handling-propyl-3-chloropropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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